Cas no 4435-66-9 (2,4,6-triphenylbenzenethiol)

2,4,6-triphenylbenzenethiol structure
2,4,6-triphenylbenzenethiol structure
Product Name:2,4,6-triphenylbenzenethiol
CAS No:4435-66-9
MF:C24H18S
MW:338.464725017548
MDL:MFCD00797024
CID:1066693
PubChem ID:4578289
Update Time:2025-04-20

2,4,6-triphenylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-triphenylbenzenethiol
    • 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-thiol
    • 2.4.6-Triphenyl-thiophenol
    • 5'-Phenyl-m-terphenyl-2'-thiol
    • A872553
    • CS-0452592
    • SCHEMBL456551
    • DTXSID70404470
    • 4435-66-9
    • AKOS024342387
    • AM806707
    • DB-239488
    • MDL： MFCD00797024
    • Inchi： 1S/C24H18S/c25-24-22(19-12-6-2-7-13-19)16-21(18-10-4-1-5-11-18)17-23(24)20-14-8-3-9-15-20/h1-17,25H
    • InChI Key： PABZFYBJRQNNMP-UHFFFAOYSA-N
    • SMILES： SC1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 338.11300
  • Monoisotopic Mass: 338.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 145.5-146.5 ºC
  • Solubility: Insuluble (5.8E-6 g/L) (25 ºC),
  • PSA: 38.80000
  • LogP: 6.97630

2,4,6-triphenylbenzenethiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4,6-triphenylbenzenethiol Pricemore >>

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Alichem
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2,4,6-triphenylbenzenethiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4435-66-9)2,4,6-triphenylbenzenethiol
Order Number:A872553
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:35
Price ($):2620.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4435-66-9)2,4,6-triphenylbenzenethiol
A872553
Purity:99%
Quantity:1g
Price ($):2620.0
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